N1- vs. C3-Acetamide Linker Regioisomerism
The target compound bears an N1‑acetamide linkage (indol‑1‑yl‑acetamide), whereas the reference ATA‑type SCRA CH‑PIATA employs a C3‑acetamide connection (indol‑3‑yl‑acetamide). This regioisomeric shift is non‑conservative: N1‑attachment removes the indole NH as a hydrogen‑bond donor and reorients the acetamide bridge, altering both the conformational ensemble accessible to the ligand and the electrostatic surface presented to the receptor binding pocket [1]. In the indole‑3‑carboxamide series, moving the linker from C3 to N1 has been documented to ablate CB₁ agonism in related heterocyclic systems [2]. The presence of a second indole ring in the target compound adds further complexity absent from monocyclic CH‑PIATA, making direct extrapolation of pharmacological parameters unreliable.
| Evidence Dimension | Linker attachment position (regiochemistry) |
|---|---|
| Target Compound Data | N1‑acetamide (indol‑1‑yl‑acetamide) bridging two indole rings; 4‑acetamido substituent on the N1‑linked indole |
| Comparator Or Baseline | CH‑PIATA: C3‑acetamide (indol‑3‑yl‑acetamide) linking a single indole core to a cyclohexyl tail |
| Quantified Difference | Structural discontinuity; no shared pharmacophore model validated across N1‑ versus C3‑acetamide indoles. SAR from indole‑3‑carboxamide series indicates C3→N1 relocation abolishes potent CB₁ agonism. |
| Conditions | Molecular modeling and comparative SAR analysis; no direct head‑to‑head assay available for the target compound. |
Why This Matters
A procurement specification that conflates N1‑ and C3‑linked ATA scaffolds will select compounds with fundamentally different receptor interaction geometries, invalidating any attempt to use CH‑PIATA data as a surrogate for the target compound’s biological behavior.
- [1] Norman, C., Deventer, M.H., Dremann, O., Reid, R., Van Uytfanghe, K., Guillou, C., Vinckier, I.M.J., Nic Daéid, N., Krotulski, A., Stove, C. In vitro cannabinoid receptor activity, metabolism, and detection in seized samples of CH-PIATA, a new indole-3-acetamide synthetic cannabinoid. Drug Test. Anal. 2024, 16 (4), 380–391. DOI: 10.1002/dta.3555. View Source
- [2] Patent WO2005094816A1. Indol‑1‑yl‑acetic acid derivatives. International Publication Date 2005-10-13. Actelion Pharmaceuticals Ltd. https://patents.google.com/patent/WO2005094816A1/. View Source
